Cas no 365441-71-0 (EZ-Link NHS-PEG12-Biotin)

• Product Name: EZ-Link NHS-PEG12-Biotin
• CAS No: 365441-71-0
• MF: C₄₁H₇₂N₄O₁₈S
• MW: 941.0914
• MDL: MFCD13184968
• CID: 2086407
• PubChem ID: 58481068
• Update Time: 2025-06-08

EZ-Link NHS-PEG12-Biotin Chemical and Physical Properties

Names and Identifiers

• EZ-Link NHS-PEG12-Biotin
• (+)-Biotin-PEG24-NHS Ester
• (+)-Biotin-PEG12-NHS Ester
• BIOTIN-DPEG(TM)(24)-NHS
• NHS-PEO12-Biotin; NHS-dPEG12-Biotin
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]eth
• Biotin-PEG12-NHS ester
• (+)-Biotin-PEG2-NHS Ester
• Biotin-PEG24-SPA
• C70382
• Biotin-PEG24-NHS
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• AKOS040743021
• alpha-Biotin-omega-carboxy succinimidyl ester dodeka(ethylene glycol)
• SCHEMBL12230457
• MS-31752
• 2,5-Dioxopyrrolidin-1-yl 41-oxo-45-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-4,7,10,13,16,19,22,25,28,31,34,37-dodecaoxa-40-azapentatetracontan-1-oate
• BP-21619
• 2,5-dioxopyrrolidin-1-yl 1-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxanonatriacontan-39-oate
• 2,5-Dioxopyrrolidin-1-yl41-oxo-45-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-4,7,10,13,16,19,22,25,28,31,34,37-dodecaoxa-40-azapentatetracontan-1-oate
• CS-0115406
• MFCD13184968
• 365441-71-0
• 1934296-88-4
• DA-51137
• BIOTIN-PEG12-NHSESTER
• Biotin-PEG12-SPA
• HY-140892

• MDL： MFCD13184968
• Inchi： 1S/C41H72N4O18S/c46-36(4-2-1-3-35-40-34(33-64-35)43-41(50)44-40)42-8-10-52-12-14-54-16-18-56-20-22-58-24-26-60-28-30-62-32-31-61-29-27-59-25-23-57-21-19-55-17-15-53-13-11-51-9-7-39(49)63-45-37(47)5-6-38(45)48/h34-35,40H,1-33H2,(H,42,46)(H2,43,44,50)/t34-,35-,40-/m0/s1
• InChI Key： WOLXSUFTTIRQOU-BVCQTOFBSA-N
• SMILES： S1C([H])([H])[C@@]2([H])[C@@]([H])([C@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])C(=O)ON1C(C([H])([H])C([H])([H])C1=O)=O)=O)N([H])C(N2[H])=O

Computed Properties

• Exact Mass: 940.45623263 g/mol
• Monoisotopic Mass: 940.45623263 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 64
• Rotatable Bond Count: 46
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 941.1
• XLogP3: -2.7
• Topological Polar Surface Area: 270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives
• Other Chemical additives
• Other Chemical Reagents

Additional information on EZ-Link NHS-PEG12-Biotin

EZ-Link NHS-PEG12-Biotin (CAS No. 365441-71-0): A Versatile Reagent for Bioconjugation and Protein Labeling

EZ-Link NHS-PEG12-Biotin (CAS No. 365441-71-0) is a highly versatile reagent used in the field of bioconjugation and protein labeling. This compound is a member of the PEGylation reagents, which are widely utilized for their ability to enhance the solubility, stability, and bioavailability of biomolecules. The unique properties of NHS-PEG12-Biotin make it an essential tool in various biochemical and biotechnological applications, including immunoassays, cell surface labeling, and targeted drug delivery systems.

The structure of EZ-Link NHS-PEG12-Biotin consists of a biotin moiety linked to a polyethylene glycol (PEG) chain via an N-hydroxysuccinimide (NHS) ester. The NHS ester facilitates the conjugation to primary amines (e.g., lysine residues in proteins), while the PEG chain provides steric hindrance and solubility benefits. The biotin moiety, known for its high affinity for avidin and streptavidin, enables the labeled biomolecules to be easily detected or purified using affinity chromatography techniques.

Recent advancements in the field have further highlighted the importance of EZ-Link NHS-PEG12-Biotin. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this reagent in the development of targeted drug delivery systems. Researchers conjugated therapeutic antibodies with NHS-PEG12-Biotin, which were then used to deliver drugs specifically to cancer cells expressing high levels of biotin receptors. This approach significantly enhanced the therapeutic efficacy while reducing off-target effects.

In another application, EZ-Link NHS-PEG12-Biotin has been utilized in immunoassays to improve sensitivity and specificity. A research team at the University of California, San Francisco, used this reagent to label antibodies for detecting low-abundance proteins in complex biological samples. The PEG chain reduced non-specific binding, leading to more reliable and accurate results.

The versatility of EZ-Link NHS-PEG12-Biotin extends beyond these applications. It has also been employed in cell surface labeling studies to investigate protein-protein interactions and cellular signaling pathways. By conjugating cell-surface proteins with this reagent, researchers can track their localization and dynamics using fluorescence microscopy or flow cytometry.

In addition to its use in research, EZ-Link NHS-PEG12-Biotin has found applications in clinical diagnostics. For example, it has been used to develop highly sensitive assays for detecting biomarkers associated with various diseases, such as cancer and neurodegenerative disorders. These assays provide valuable diagnostic information that can aid in early detection and personalized treatment strategies.

The stability and solubility benefits provided by the PEG chain are particularly advantageous in these applications. PEGylation has been shown to reduce immunogenicity and extend the half-life of biomolecules in vivo, making it an attractive strategy for improving therapeutic outcomes. Moreover, the biotin moiety's high affinity for avidin/streptavidin ensures robust binding interactions, which are crucial for reliable detection and purification processes.

In conclusion, EZ-Link NHS-PEG12-Biotin (CAS No. 365441-71-0) is a powerful reagent that offers numerous advantages in bioconjugation and protein labeling. Its unique combination of properties makes it an indispensable tool in both research and clinical settings. As ongoing research continues to uncover new applications and improve existing techniques, the importance of this reagent is likely to grow even further.